Ethyl5-bromobenzo[b]thiophene-3-carboxylate1,1-dioxide

• Molecular Formula: C11H9BrO4S
• Molecular Weight: 317.16 g/mol
• IUPAC Name: ethyl 5-bromo-1,1-dioxo-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C11H9BrO4S/c1-2-16-11(13)9-6-17(14,15)10-4-3-7(12)5-8(9)10/h3-6H,2H2,1H3
• InChI Key: GWODUCKNXDVAST-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CS(=O)(=O)C2=C1C=C(C=C2)Br

Description

Ethyl 5-bromobenzo[b]thiophene-3-carboxylate 1,1-dioxide is a chemical compound with the molecular formula C11H9BrO4S. It belongs to the class of benzothiophene derivatives, which are known for their diverse applications in medicinal chemistry and materials science . This compound is characterized by the presence of a bromine atom, an ethyl ester group, and a sulfone group attached to the benzothiophene core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 5-bromobenzo[b]thiophene-3-carboxylate 1,1-dioxide typically involves the bromination of benzo[b]thiophene followed by esterification and oxidation reactions. One common method includes the following steps:

Bromination: Benzo[b]thiophene is brominated using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron(III) bromide.

Esterification: The brominated product is then esterified with ethanol in the presence of a strong acid catalyst like sulfuric acid.

Oxidation: The final step involves the oxidation of the thiophene ring to form the sulfone group using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated systems can be employed to enhance the efficiency and scalability of the process .

Chemical Reactions Analysis

Types of Reactions

Ethyl 5-bromobenzo[b]thiophene-3-carboxylate 1,1-dioxide undergoes various chemical reactions, including:

Oxidation: Further oxidation can lead to the formation of more highly oxidized derivatives.

Reduction: Reduction reactions can convert the sulfone group back to a sulfide or thiol group.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-CPBA.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Sodium methoxide, potassium thiolate.

Major Products Formed

Oxidation: Higher oxidized benzothiophene derivatives.

Reduction: Benzothiophene sulfides or thiols.

Substitution: Various substituted benzothiophene derivatives.

Scientific Research Applications

Ethyl 5-bromobenzo[b]thiophene-3-carboxylate 1,1-dioxide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for drug development, particularly in the design of anti-inflammatory and analgesic agents.

Industry: Utilized in the production of organic semiconductors and materials for electronic devices.

Mechanism of Action

The mechanism of action of Ethyl 5-bromobenzo[b]thiophene-3-carboxylate 1,1-dioxide involves its interaction with specific molecular targets and pathways:

Molecular Targets: It can interact with enzymes and receptors involved in oxidative stress and inflammation.

Pathways Involved: The compound may modulate pathways related to cell signaling, apoptosis, and gene expression.

Comparison with Similar Compounds

Similar Compounds

5-Bromobenzo[b]thiophene: Lacks the ester and sulfone groups, making it less reactive in certain chemical reactions.

Ethyl benzo[b]thiophene-3-carboxylate: Lacks the bromine and sulfone groups, affecting its chemical properties and reactivity.

Benzo[b]thiophene-3-carboxylate 1,1-dioxide: Lacks the bromine and ethyl ester groups, altering its solubility and biological activity.

Uniqueness

Ethyl 5-bromobenzo[b]thiophene-3-carboxylate 1,1-dioxide is unique due to the combination of its bromine, ester, and sulfone groups, which confer distinct chemical reactivity and potential biological activities. This makes it a valuable compound for various applications in research and industry.